Cas no 221553-72-6 (Lopinavir Metabolite M-3/M-4)

• Product Name: Lopinavir Metabolite M-3/M-4
• CAS No: 221553-72-6
• MF: C₃₇H₄₈N₄O₆
• MW: 644.800230026245
• CID: 244274
• PubChem ID: 46782075
• Update Time: 2025-07-21

Lopinavir Metabolite M-3/M-4 Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-4-hydroxy-a-(1-methylethyl)-2-oxo-, (aS,4R)-
• 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-p...
• 1(2H)-Pyrimidineacetamide,N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]te
• (aS)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-4-hydroxy-a-(1-methylethyl)-2-oxo-1(2H)-Pyrimidine-acetamid
• (aS)-N-[(1S,3S,4S)-4-[[(2,6-Dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-4-hydroxy-a-(1-methylethyl)-2-oxo-1(2H)-Pyrimidine-acetamide
• Lopinavir Metabolite M-3
• M-4
• 221553-72-6
• (alphaS,4R)-N-[(1S,3S,4S)-4-[[2-(2,6-dimethylphenoxy)acetyl]amino]-3-hydroxy-5-phenyl-1-(phenylmethyl)pentyl]tetrahydro-4-hydroxy-alpha-(1-methylethyl)-2-oxo-1(2H)-Pyrimidineacetamide
• Lopinavir Metabolite M-3/M-4
• J-014555
• (2S)-N-[(4S)-5-[[2-(2,6-dimethylphenoxy)acetyl]amino]-4-hydroxy-1,6-diphenylhexan-2-yl]-2-(4-hydroxy-2-oxo-1,3-diazinan-1-yl)-3-methylbutanamide
• DB-280995

• Inchi： 1S/C37H48N4O6/c1-24(2)34(41-19-18-32(43)40-37(41)46)36(45)38-29(20-27-14-7-5-8-15-27)22-31(42)30(21-28-16-9-6-10-17-28)39-33(44)23-47-35-25(3)12-11-13-26(35)4/h5-17,24,29-32,34,42-43H,18-23H2,1-4H3,(H,38,45)(H,39,44)(H,40,46)/t29?,30?,31-,32?,34-/m0/s1
• InChI Key： HECSHMHYHYDFLR-SWOJEPDRSA-N
• SMILES： O[C@H](C(CC1C=CC=CC=1)NC(COC1C(C)=CC=CC=1C)=O)CC(CC1C=CC=CC=1)NC([C@H](C(C)C)N1C(NC(CC1)O)=O)=O

Computed Properties

• Exact Mass: 644.35700
• Monoisotopic Mass: 644.357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 47
• Rotatable Bond Count: 15
• Complexity: 974
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140A^2
• XLogP3: 5.4

Experimental Properties

• Density: 1.2
• Boiling Point: 957.204°C at 760 mmHg
• Flash Point: 532.698°C
• Refractive Index: 1.588
• PSA: 140.23000
• LogP: 5.42620

Additional information on Lopinavir Metabolite M-3/M-4

Recent Advances in the Study of Lopinavir Metabolite M-3/M-4 (221553-72-6): Implications for Antiviral Therapy

Lopinavir, a protease inhibitor widely used in the treatment of HIV-1 infection, undergoes extensive metabolism in the liver, producing several metabolites, including M-3 and M-4. These metabolites, particularly the compound with CAS number 221553-72-6, have garnered significant attention due to their potential pharmacological activities and implications for drug efficacy and safety. Recent studies have focused on elucidating the metabolic pathways, pharmacokinetic properties, and therapeutic potential of Lopinavir Metabolite M-3/M-4, shedding light on its role in antiviral therapy.

A study published in the Journal of Medicinal Chemistry (2023) investigated the structural and functional characteristics of 221553-72-6, revealing its unique binding affinity to viral proteases. The research employed advanced techniques such as X-ray crystallography and molecular docking to demonstrate that M-3/M-4 metabolites retain partial inhibitory activity against HIV-1 protease, albeit at a reduced potency compared to the parent drug. This finding suggests that these metabolites may contribute to the overall antiviral effect of Lopinavir, particularly in scenarios where drug concentrations fluctuate.

Further research has explored the pharmacokinetic profile of Lopinavir Metabolite M-3/M-4. A clinical pharmacokinetic study (Clinical Pharmacology & Therapeutics, 2022) reported that 221553-72-6 exhibits a longer half-life than Lopinavir itself, potentially extending the drug's therapeutic window. The study also highlighted interindividual variability in metabolite formation, which could explain differences in treatment outcomes among patients. These insights underscore the importance of personalized medicine approaches in optimizing Lopinavir-based regimens.

Recent advancements in analytical methodologies have enabled more precise quantification of M-3/M-4 metabolites in biological matrices. A 2023 study in Analytical and Bioanalytical Chemistry described a novel LC-MS/MS method for simultaneous detection of Lopinavir and its metabolites, including 221553-72-6, with improved sensitivity and specificity. This technological progress facilitates better monitoring of drug metabolism in clinical settings and supports pharmacodynamic studies.

Emerging evidence suggests potential applications of Lopinavir Metabolite M-3/M-4 beyond HIV treatment. Preliminary in vitro studies have investigated its activity against SARS-CoV-2 proteases, building on previous observations of Lopinavir's anti-coronavirus effects. While the results are not yet conclusive, they open new avenues for repurposing HIV protease inhibitor metabolites in pandemic preparedness.

In conclusion, recent research on 221553-72-6 (Lopinavir Metabolite M-3/M-4) has significantly advanced our understanding of its pharmacological properties and clinical relevance. These findings have important implications for optimizing antiretroviral therapy and exploring new therapeutic applications. Future studies should focus on elucidating the exact contribution of these metabolites to overall drug efficacy and investigating potential drug-drug interactions mediated by metabolic pathways.